Corrector C18
Overview
Description
Corrector C18 is a class I mutation corrector which rescues CFTR mutations in nucleotide-binding domain 1 (NBD1) by modulating proteostasis.
Scientific Research Applications
1. Trace Elements Extraction in Seawater
Corrector C18 cartridges have been evaluated for their effectiveness in separating and preconcentrating trace elements from seawater. This method involves complexing trace elements with 8-hydroxyquinoline at alkaline pH, followed by elution with nitric acid and measurement by inductively coupled plasma-optical emission spectrometry (ICP-OES). The study found that commercial C18 cartridges could be reused multiple times without losing adsorption properties, providing a preconcentration factor high enough for determining trace elements in seawater samples (Otero-Romaní, Moreda-Piñeiro, Bermejo-Barrera, & Bermejo-Barrera, 2005).
2. Analysis of Nitroaromatic Compounds in Air
C18 solid-phase extraction membranes have been used to sample low concentrations of nitroaromatic compounds in the atmosphere. The technique involves desorbing analytes trapped in the membrane directly by a chromatographic mobile phase and analyzing them via LC-MS/MS detector equipped with an atmospheric pressure chemical ionization interface. This method has shown no breakthrough for sampling volumes up to 9.2 m3 and can store samples on the C18 membranes without degradation or losses, offering sensitivity in the femtogram/liter range (Sánchez et al., 2003).
3. Isolation of Gangliosides
The use of Sep‐Pak™ C18 reverse‐phase cartridges for adsorbing gangliosides from aqueous solutions has been explored. Rapid passage of upper phases from chloroform-methanol tissue extracts or aqueous salt solutions containing gangliosides through the cartridges allows the lipids to be retained and non-lipid components to be washed through. The gangliosides and other retained lipids can then be eluted with methanol or chloroform-methanol (Williams & McCluer, 1980).
4. Detection and Analysis of Proteins and Peptides
C18-functionalized magnetic nanoparticles have been developed for the enrichment, detection, and sequencing of phosphopeptides using matrix-assisted laser desorption/ionization tandem mass spectrometry (MALDI MS). This approach enables the enrichment of both phosphorylated and nonphosphorylated peptides, with selective or sequential mapping made possible through the choice of matrices. The method is more sensitive and tolerable to sodium dodecyl sulfate than other methods, demonstrating its applicability in detecting phosphorylation sites on proteins like myelin basic protein (Hsiao et al., 2007).
properties
Product Name |
Corrector C18 |
|---|---|
Molecular Formula |
C25H24ClN3O4S |
Molecular Weight |
497.99 |
IUPAC Name |
1-(Benzo[d][1,3]dioxol-5-yl)-N-(5-((S)-(2-chlorophenyl)((R)-3-hydroxypyrrolidin-1-yl)methyl)thiazol-2-yl)cyclopropanecarboxamide |
InChI |
InChI=1S/C25H24ClN3O4S/c26-18-4-2-1-3-17(18)22(29-10-7-16(30)13-29)21-12-27-24(34-21)28-23(31)25(8-9-25)15-5-6-19-20(11-15)33-14-32-19/h1-6,11-12,16,22,30H,7-10,13-14H2,(H,27,28,31)/t16-,22+/m1/s1 |
InChI Key |
OUGLISSDQZYBGK-ZHRRBRCNSA-N |
SMILES |
O=C(C1(C2=CC(OCO3)=C3C=C2)CC1)NC4=NC=C([C@H](C5=CC=CC=C5Cl)N6C[C@H](O)CC6)S4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Corrector C-18; Corrector C 18; Corrector C18 |
Origin of Product |
United States |
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